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Compound of Interest

Compound Name:
2-(Aminosulfonyl)-4-iodobenzoic

acid methyl ester

Cat. No.: B183742 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed breakdown of the molecular weight for the compound 2-
(Aminosulfonyl)-4-iodobenzoic acid methyl ester. The molecular weight is a fundamental

physical property critical for a wide range of applications in research and development,

including stoichiometric calculations for chemical reactions, preparation of solutions with

specific molar concentrations, and characterization in analytical procedures like mass

spectrometry.

Molecular Formula and Structure
The chemical structure of 2-(Aminosulfonyl)-4-iodobenzoic acid methyl ester leads to its

molecular formula. Multiple chemical databases confirm the molecular formula as

C₈H₈INO₄S[1][2][3]. This formula indicates that each molecule of the compound is composed

of:

8 Carbon (C) atoms

8 Hydrogen (H) atoms

1 Iodine (I) atom

1 Nitrogen (N) atom
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4 Oxygen (O) atoms

1 Sulfur (S) atom

Calculation Methodology
The molecular weight (MW) is calculated by summing the atomic weights of all constituent

atoms in the molecular formula. The standard atomic weights, as established by the

International Union of Pure and Applied Chemistry (IUPAC), are used for this calculation. These

weights represent a weighted average of the masses of an element's naturally occurring

isotopes.

The calculation is performed as follows:

MW = (No. of C atoms × Atomic Weight of C) + (No. of H atoms × Atomic Weight of H) + (No. of

I atoms × Atomic Weight of I) + (No. of N atoms × Atomic Weight of N) + (No. of O atoms ×

Atomic Weight of O) + (No. of S atoms × Atomic Weight of S)

Data Presentation: Atomic and Molecular Weights
The following tables summarize the quantitative data used to determine the molecular weight of

C₈H₈INO₄S.

Table 1: Atomic Weight of Constituent Elements

Element Symbol
Quantity in
Formula

Standard Atomic
Weight ( g/mol )

Carbon C 8 12.011[4][5]

Hydrogen H 8 1.008[6][7]

Iodine I 1 126.904[8][9]

Nitrogen N 1 14.007[10][11]

Oxygen O 4 15.999[12][13]

Sulfur S 1 32.066[14][15]
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Table 2: Molecular Weight Calculation

Element Calculation Subtotal ( g/mol )

Carbon 8 × 12.011 96.088

Hydrogen 8 × 1.008 8.064

Iodine 1 × 126.904 126.904

Nitrogen 1 × 14.007 14.007

Oxygen 4 × 15.999 63.996

Sulfur 1 × 32.066 32.066

Total Molecular Weight 341.125

The calculated molecular weight of 2-(Aminosulfonyl)-4-iodobenzoic acid methyl ester is
341.125 g/mol . This value is consistent with figures published in major chemical databases,

which report the molecular weight as 341.12 g/mol or 341.13 g/mol [1][2][16].

Visualization of Molecular Weight Calculation
The logical workflow for calculating the molecular weight from the compound's formula is

illustrated in the diagram below.
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Constituent Elements & Atomic Weights (g/mol)

Molecular Formula

Calculation

Carbon (C)
12.011

8 × 12.011 = 96.088

Hydrogen (H)
1.008

8 × 1.008 = 8.064

Iodine (I)
126.904

1 × 126.904 = 126.904

Nitrogen (N)
14.007 1 × 14.007 = 14.007

Oxygen (O)
15.999 4 × 15.999 = 63.996

Sulfur (S)
32.066 1 × 32.066 = 32.066

C₈H₈INO₄S Summation Molecular Weight
341.13 g/mol

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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